Cas no 16153-75-6 (1,4-Benzenediamine,N1-(1-methylethyl)-)

• Product Name: 1,4-Benzenediamine,N1-(1-methylethyl)-
• CAS No: 16153-75-6
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 174172
• PubChem ID: 85306
• Update Time: 2025-04-19

1,4-Benzenediamine,N1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,N1-(1-methylethyl)-
• 4-N-propan-2-ylbenzene-1,4-diamine
• N-(1-methylethyl)benzene-1,4-diamine
• 1,4-Benzenediamine,N-(1-methylethyl)-(9CI)
• N-(propan-2-yl)benzene-1,4-diamine
• N-ISOPROPYL-PARAPHENYLENDIAMINE
• N-isopropyl-p-phenylenediamine
• 16153-75-6
• 1,4-Benzenediamine, N-(1-methylethyl)-
• N-isopropyl-1,4-phenylenediamine
• AKOS009235247
• N1-ISOPROPYLBENZENE-1,4-DIAMINE
• 1,4-Benzenediamine, N1-(1-methylethyl)-
• NS00025267
• F78467
• DTXSID7066017
• isopropyl-paraphenylenediamine
• SCHEMBL475453
• N-Isopropyl-benzene-1,4-diamine
• EINECS 240-305-8
• YFZNTUOMAQXCQZ-UHFFFAOYSA-N

• Inchi： 1S/C9H14N2/c1-7(2)11-9-5-3-8(10)4-6-9/h3-7,11H,10H2,1-2H3
• InChI Key： YFZNTUOMAQXCQZ-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)N)C(C)C

Computed Properties

• Exact Mass: 150.11582
• Monoisotopic Mass: 150.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2
• XLogP3: 2

Experimental Properties

• Density: 1.039
• Boiling Point: 279.1°Cat760mmHg
• Flash Point: 142.1°C
• Refractive Index: 1.598
• PSA: 38.05